2-{(E)-[2-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)hydrazinylidene]methyl}-4-nitrophenyl benzoate

• Molecular Formula: C23H17N3O7
• Molecular Weight: 447.4 g/mol
• IUPAC Name: [2-[(E)-(2,3-dihydro-1,4-benzodioxine-6-carbonylhydrazinylidene)methyl]-4-nitrophenyl] benzoate
• InChI: InChI=1S/C23H17N3O7/c27-22(16-6-8-20-21(13-16)32-11-10-31-20)25-24-14-17-12-18(26(29)30)7-9-19(17)33-23(28)15-4-2-1-3-5-15/h1-9,12-14H,10-11H2,(H,25,27)/b24-14+
• InChI Key: RXUYCOWGSKUERO-ZVHZXABRSA-N
• Isomeric SMILES: C1COC2=C(O1)C=CC(=C2)C(=O)N/N=C/C3=C(C=CC(=C3)[N+](=O)[O-])OC(=O)C4=CC=CC=C4
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C(=O)NN=CC3=C(C=CC(=C3)[N+](=O)[O-])OC(=O)C4=CC=CC=C4

Description

2-{(E)-[2-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)hydrazinylidene]methyl}-4-nitrophenyl benzoate is a complex organic compound that features a unique combination of functional groups, including a benzodioxin ring, a hydrazone linkage, and a nitrophenyl benzoate moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{(E)-[2-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)hydrazinylidene]methyl}-4-nitrophenyl benzoate typically involves multiple steps:

Formation of the Benzodioxin Ring: The benzodioxin ring can be synthesized through the cyclization of catechol derivatives with ethylene glycol under acidic conditions.

Hydrazone Formation: The hydrazone linkage is formed by reacting the benzodioxin-6-carbaldehyde with hydrazine hydrate under reflux conditions.

Coupling with 4-Nitrophenyl Benzoate: The final step involves the coupling of the hydrazone derivative with 4-nitrophenyl benzoate using a coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base like triethylamine.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the benzodioxin ring, leading to the formation of quinone derivatives.

Reduction: Reduction reactions can target the nitro group, converting it to an amine group under hydrogenation conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C) is commonly used for reduction.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions under basic conditions.

Major Products

Oxidation: Quinone derivatives.

Reduction: Amino derivatives.

Substitution: Various substituted hydrazones.

Scientific Research Applications

Chemistry

In organic synthesis, this compound can serve as a building block for the construction of more complex molecules. Its unique functional groups allow for diverse chemical transformations .

Biology

The compound’s potential biological activity, particularly its ability to interact with enzymes and receptors, makes it a candidate for drug development. It may exhibit antimicrobial, anticancer, or anti-inflammatory properties .

Medicine

In medicinal chemistry, the compound can be explored for its therapeutic potential. Its hydrazone linkage is known to be a pharmacophore in various drugs .

Industry

In materials science, the compound can be used in the development of novel polymers and materials with specific electronic or optical properties .

Mechanism of Action

The mechanism of action of 2-{(E)-[2-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)hydrazinylidene]methyl}-4-nitrophenyl benzoate involves its interaction with molecular targets such as enzymes and receptors. The hydrazone linkage can form reversible covalent bonds with active site residues, modulating enzyme activity . The nitrophenyl group can participate in π-π interactions with aromatic residues in proteins, affecting their function .

Comparison with Similar Compounds

Similar Compounds

1,4-Benzodioxane: A simpler analog with similar structural features but lacking the hydrazone and nitrophenyl groups.

2,3-Dihydro-1,4-benzodioxin-6-carbaldehyde: A precursor in the synthesis of the target compound.

4-Nitrophenyl Benzoate: A common ester used in various organic reactions.

Uniqueness

The uniqueness of 2-{(E)-[2-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)hydrazinylidene]methyl}-4-nitrophenyl benzoate lies in its combination of functional groups, which endows it with distinct chemical reactivity and potential biological activity. The presence of both a hydrazone linkage and a nitrophenyl benzoate moiety allows for versatile applications in different fields of research and industry.